N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 4-fluoro-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C20H18FN3O2/c1-3-11-24(20(25)15-7-9-17(21)10-8-15)13-18-22-19(23-26-18)16-6-4-5-14(2)12-16/h3-10,12H,1,11,13H2,2H3
• InChI Key: FJQRCDQQYPWRGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(CC=C)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that has shown potential in scientific research.

Mechanism of Action

The mechanism of action of N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the inhibition of certain enzymes and pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It also inhibits the activity of certain signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce inflammation, inhibit cancer cell growth, and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit certain enzymes and pathways in the body. However, the limitations include the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research of N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. These include further studies to determine its safety and efficacy in humans, the development of new synthetic methods to improve its yield and purity, and the investigation of its potential as a therapeutic agent for other diseases.
Conclusion:
This compound is a chemical compound that has shown potential in scientific research as a potential therapeutic agent for various diseases. Its mechanism of action involves the inhibition of certain enzymes and pathways in the body, and it has been shown to have various biochemical and physiological effects. While further research is needed to determine its safety and efficacy in humans, the future directions for this compound are promising.

Synthesis Methods

The synthesis of N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the reaction of 4-fluorobenzoyl chloride with 3-(3-methylphenyl)-1,2,4-oxadiazol-5-amine in the presence of triethylamine. The resulting intermediate is then reacted with allylamine to form the final product.

Scientific Research Applications

N-allyl-4-fluoro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has shown potential in scientific research as a potential therapeutic agent for various diseases. Studies have shown that this compound has anti-inflammatory, anti-tumor, and anti-cancer properties.